
An In-depth Technical Guide to the Reaction of
Rubidium Metal with Water

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rubidium hydroxide

Cat. No.: B073440 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: The reaction between rubidium metal and water is a quintessential example of the

vigorous reactivity of alkali metals. This guide provides a comprehensive technical overview of

this highly exothermic single displacement reaction, which yields rubidium hydroxide (RbOH)

and hydrogen gas (H₂). It consolidates quantitative data on the physical, chemical, and

thermodynamic properties of the reactants and products. Furthermore, this document outlines

detailed experimental protocols for both qualitative demonstration and the principles of

quantitative calorimetric analysis, while placing a strong emphasis on the critical safety

protocols required for handling metallic rubidium.

Chemical and Physical Principles
The reaction is characterized by its extreme speed and significant energy release. As a Group

1 element, rubidium has a single valence electron which it readily donates, making it the

second most electropositive and reactive stable alkali metal.[1][2][3]

Reaction Equation and Stoichiometry
When solid rubidium (Rb) is introduced to liquid water (H₂O), it rapidly displaces hydrogen to

form an aqueous solution of rubidium hydroxide and hydrogen gas. The balanced chemical

equation for this reaction is:

2Rb(s) + 2H₂O(l) → 2RbOH(aq) + H₂(g)[4][5]
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This reaction is exceptionally fast and violent; if conducted in a glass vessel, the container is

likely to shatter due to the rapid energy release.[6][7]

Thermodynamics
The reaction is highly exothermic, releasing a significant amount of heat, which is often

sufficient to ignite the hydrogen gas produced.[1][2][3] The standard enthalpy of reaction

(ΔH°ᵣₓₙ) can be estimated using Hess's Law, by summing the enthalpy changes for the

conceptual steps involved in converting the solid metal to an aqueous ion.

The overall process for the metal can be broken down as follows:

Atomization: Converting solid rubidium to gaseous atoms (endothermic).

Ionization: Removing an electron from gaseous rubidium atoms to form gaseous ions

(endothermic).

Hydration: Dissolving the gaseous ions in water (exothermic).

The corresponding enthalpy changes for the complete reaction, including the transformation of

water, are detailed in Table 2.

Kinetics
While specific rate constants are not readily available due to the reaction's explosive speed, the

reactivity of alkali metals with water demonstrably increases down the group (Li < Na < K < Rb

< Cs).[6][8] This trend is primarily attributed to the decrease in the energy required to initiate

the reaction, specifically the atomization energy and the first ionization energy, as one moves

down the periodic table.[1][9] A lower ionization energy means it is easier for the metal to lose

its valence electron and form a positive ion.[5][10]

Data Presentation
The quantitative data for the reactants, products, and the reaction itself are summarized in the

following tables.

Table 1: Properties of Reactants and Products
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Property Rubidium (Rb) Water (H₂O)
Rubidium
Hydroxide (RbOH)

Molar Mass 85.47 g/mol [1] 18.02 g/mol 102.48 g/mol [11]

Appearance
Silvery-white soft

solid[1]
Colorless liquid

Grayish-white

deliquescent solid[10]

[11]

Density 1.53 g/cm³[3] 0.998 g/cm³ (at 20°C) 3.203 g/cm³[11]

Melting Point 39.3 °C[1] 0 °C
382 °C (decomposes)

[4]

Boiling Point 688 °C[1] 100 °C 1,390 °C[4]

| Solubility in Water | Reacts violently | N/A | 173 g/100 mL (at 30°C)[4] |

Table 2: Thermodynamic Data for the Reaction of Rubidium with Water Reaction: 2Rb(s) +

2H₂O(l) → 2RbOH(aq) + H₂(g)

Thermodynamic Parameter Value Notes

Atomization Enthalpy (Rb) +86 kJ/mol[1]
Energy required to form
gaseous atoms from solid
metal.

First Ionization Energy (Rb) +402 kJ/mol[1]
Energy required to remove the

valence electron.

Hydration Enthalpy (Rb⁺) -297 kJ/mol

Energy released when

gaseous ions are dissolved in

water.

Enthalpy Change for Water -382 kJ/mol[12][13]
Enthalpy change for H₂O →

OH⁻(aq) + ½H₂(g).

Std. Enthalpy of Reaction

(ΔH°ᵣₓₙ)
-195 kJ/mol of Rb

Calculated per mole of

Rubidium: (86 + 402 - 297 -

382) / 2 ≈ -195.5 kJ/mol.
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| Std. Enthalpy of Formation (RbOH(s))| -413.8 kJ/mol[4][6][14] | For solid rubidium
hydroxide. |

Table 3: Comparative Reactivity Trends for Group 1 Metals

Element
Atomization
Energy (kJ/mol)[1]

First Ionization
Energy (kJ/mol)[1]

Sum of Energy
Inputs (kJ/mol)[1]

Li +161 +519 +680

Na +109 +494 +603

K +90 +418 +508

Rb +86 +402 +488

| Cs | +79 | +376 | +455 |

Visualizations
The following diagrams illustrate the reaction pathway, a typical experimental workflow, and a

critical safety protocol.

Initial State
Final State

Conceptual Thermodynamic Steps (Hess's Law)

2Rb(s) + 2H₂O(l)
2RbOH(aq) + H₂(g)

ΔH = -391 kJ/mol (overall)

Overall Reaction

Atomization
2Rb(g) + 2H₂O(l)

ΔH = +172 kJ
+2 * ΔH_atom

Ionization
2Rb⁺(g) + 2e⁻ + 2H₂O(l)

ΔH = +804 kJ

+2 * IE₁ Hydration & Water Reaction
2Rb⁺(aq) + 2OH⁻(aq) + H₂(g)

ΔH = -1367 kJ

+2 * (ΔH_hyd + ΔH_water)
=

Click to download full resolution via product page

Caption: Thermodynamic pathway for the reaction based on Hess's Law.
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Start

Preparation:
- Don PPE (Goggles, Gloves, Lab Coat)

- Work in Fume Hood
- Prepare Fire Extinguisher (Class D)

- Fill Beaker with Deionized Water

Handling Rubidium:
- Handle under inert gas (Argon)

- Cut a small piece (<50 mg)
- Dry mineral oil with filter paper

Initiate Reaction:
- Use long tongs to add Rb to water

- Observe from a safe distance behind a blast shield

Observation:
- Vigorous effervescence (H₂ gas)

- Potential ignition of H₂ (flame)
- Formation of colorless RbOH solution

End

Click to download full resolution via product page

Caption: Workflow for a qualitative demonstration of the reaction.
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rect Handling Rubidium Metal?

Appropriate PPE worn?
(Gloves, Goggles, FR Lab Coat)

Environment Safe?
(Inert atmosphere, dry tools)

Yes

STOP
Don correct PPE

No

Proceed with Caution

Yes

STOP
Ensure inert & dry environment

No

Is there a spill or fire?

Execute Spill/Fire Protocol:
1. Evacuate area

2. Use Class D extinguisher (NO WATER)
3. Notify safety officer

Yes

Task Complete

No

Click to download full resolution via product page

Caption: Safety protocol flowchart for handling rubidium metal.
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Experimental Protocols
Extreme caution must be exercised. These protocols are intended for trained professionals in a

controlled laboratory setting with appropriate safety infrastructure.

Protocol for Qualitative Demonstration
This protocol demonstrates the reactivity of rubidium with water.

Objective: To observe the qualitative characteristics of the reaction.

Materials:

Small piece of rubidium metal (<50 mg) stored under mineral oil.

Large crystallizing dish or beaker (≥ 2 L).

Deionized water.

Blast shield.

Fume hood.

Long-handled tongs or forceps.

Class D (dry powder) fire extinguisher.

Personal Protective Equipment (PPE): Safety goggles, face shield, flame-retardant lab coat,

chemical-resistant gloves.

Procedure:

Preparation: Place the crystallizing dish inside a fume hood and fill it approximately halfway

with deionized water. Place a blast shield in front of the fume hood sash.

Safety Check: Ensure all required PPE is worn and the Class D fire extinguisher is

accessible. Confirm that all surfaces and tools are completely dry.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.bu.edu/quantum/courses/ch131-summer-1-2018/lab/exp06-Calorimetry.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Rubidium: In an inert atmosphere (glove box), use forceps to retrieve a small piece

of rubidium. If coated in oil, blot it dry with filter paper.

Initiating the Reaction: Using long-handled tongs, gently drop the piece of rubidium into the

center of the water from a low height. Immediately step back.

Observation: Observe the reaction from behind the blast shield. Note the rapid production of

gas, the movement of the metal (rubidium is denser than water and will sink), and any

ignition of the hydrogen gas.[1][8]

Conclusion of Reaction: Wait for the reaction to cease completely. The resulting clear

solution is aqueous rubidium hydroxide.

Disposal: Neutralize the resulting basic solution with a weak acid before disposing of it

according to institutional guidelines.

Principles of Calorimetric Measurement
Direct calorimetric measurement of this reaction is exceptionally hazardous and requires a

specialized, custom-built, sealed, and explosion-proof (bomb) calorimeter. The following

outlines the theoretical principles.

Objective: To determine the enthalpy of reaction (ΔHᵣₓₙ) for Rb and H₂O.

Methodology Principle:

A sealed, robust reaction vessel ("bomb") is placed within a larger, insulated container of a

precisely known mass of water (the calorimeter).

A known, small mass of rubidium is held in a compartment within the bomb, separate from a

known mass of deionized, de-gassed water.

The initial temperature of the water in the calorimeter (T_initial) is recorded with a high-

precision thermometer.

The reaction is initiated remotely (e.g., by breaking the barrier between the rubidium and

water).
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The exothermic reaction releases heat, which is transferred first to the bomb and then to the

surrounding water in the calorimeter, causing its temperature to rise.

The temperature of the calorimeter water is recorded until a maximum, stable temperature

(T_final) is reached.

The total heat absorbed by the calorimeter and its water content (q_cal) is calculated using

the formula: q_cal = (m_water * C_water + C_cal) * ΔT Where:

ΔT = T_final - T_initial

m_water = mass of water in the calorimeter

C_water = specific heat capacity of water (4.184 J/g°C)

C_cal = the heat capacity of the calorimeter itself (determined in a separate calibration

experiment).

Assuming all heat from the reaction is absorbed by the calorimeter (q_rxn = -q_cal), the

enthalpy of reaction per mole of rubidium can be calculated: ΔHᵣₓₙ = q_rxn / n_Rb Where

n_Rb is the number of moles of rubidium used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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